A pressure sensor based on the orientational dependence of plasmonic properties of gold nanorods†
Nanoscale Pub Date: 2015-07-29 DOI: 10.1039/C5NR03450G
Abstract
A novel pressure sensor has been developed by taking advantage of the orientational dependence of localized surface plasmon resonance of gold nanorods embedded in a polymer matrix. This stress-responsive material can be used to record the distribution and magnitude of pressure between two contacting surfaces by outputting optical response.
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